Cas no 1566942-83-3 (6-methanesulfonylpyridine-3-sulfonamide)

• Product Name: 6-methanesulfonylpyridine-3-sulfonamide
• CAS No: 1566942-83-3
• MF: C₆H₈N₂O₄S₂
• MW: 236.268718719482
• CID: 5180990
• PubChem ID: 112697637
• Update Time: 2025-05-19

6-methanesulfonylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 6-(methylsulfonyl)-
• 6-methanesulfonylpyridine-3-sulfonamide

• Inchi： 1S/C6H8N2O4S2/c1-13(9,10)6-3-2-5(4-8-6)14(7,11)12/h2-4H,1H3,(H2,7,11,12)
• InChI Key： XVBIIJJPNZBKID-UHFFFAOYSA-N
• SMILES： C1=NC(S(C)(=O)=O)=CC=C1S(N)(=O)=O

Additional information on 6-methanesulfonylpyridine-3-sulfonamide

Comprehensive Overview of 6-Methanesulfonylpyridine-3-sulfonamide (CAS No. 1566942-83-3): Properties, Applications, and Industry Insights

6-Methanesulfonylpyridine-3-sulfonamide (CAS No. 1566942-83-3) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methanesulfonyl and sulfonamide functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a pyridine core, enables diverse reactivity patterns, making it valuable for designing novel bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition pathways.

The growing demand for sulfonamide-based compounds in medicinal chemistry has propelled interest in 6-methanesulfonylpyridine-3-sulfonamide. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and anti-inflammatory drug development. Its CAS No. 1566942-83-3 is often searched in conjunction with terms like "high-purity sulfonamide suppliers" or "pyridine derivatives for drug synthesis," reflecting industry needs for reliable sourcing. Analytical techniques such as HPLC and NMR are critical for verifying its purity, a common concern among quality-conscious buyers.

From an environmental standpoint, 6-methanesulfonylpyridine-3-sulfonamide aligns with green chemistry trends due to its potential for low-toxicity applications. Innovations in catalytic sulfonylation methods have improved its synthesis efficiency, addressing queries like "sustainable sulfonamide production." The compound’s stability under physiological conditions also makes it a candidate for prodrug formulations, a trending area in precision medicine. Patent databases reveal its inclusion in several biodegradable polymer designs, linking it to the circular economy discourse.

In agrochemicals, 6-methanesulfonylpyridine-3-sulfonamide derivatives are investigated for plant disease resistance, resonating with searches for "next-gen crop protection agents." Its dual sulfonamide-pyridine architecture offers synergistic effects against fungal pathogens, a key focus amid rising climate-resistant crop research. Regulatory-compliant synthesis protocols (e.g., REACH) further enhance its marketability, as evidenced by frequent "CAS 1566942-83-3 SDS" queries.

Future prospects for CAS No. 1566942-83-3 include AI-driven molecular optimization, where its scaffold is virtually screened for neurological targets. This aligns with booming interest in machine learning for drug discovery. As industries prioritize cost-effective intermediates, scalable production routes for 6-methanesulfonylpyridine-3-sulfonamide will remain a critical research frontier.